
Performance comparison of diisononyl
phthalate (DINP) and diisodecyl phthalate (DIDP)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisononyl phthalate

Cat. No.: B122871 Get Quote

Performance Showdown: Diisononyl Phthalate
(DINP) vs. Diisodecyl Phthalate (DIDP)
In the realm of high-molecular-weight plasticizers, diisononyl phthalate (DINP) and diisodecyl

phthalate (DIDP) stand out as two of the most widely utilized options for imparting flexibility and

durability to polyvinyl chloride (PVC) and other polymers. While structurally similar, a subtle

difference in their alkyl chain length—a C9 backbone for DINP versus a C10 backbone for

DIDP—gives rise to distinct performance characteristics.[1] This guide offers an objective

comparison of their performance, supported by experimental data, to assist researchers,

scientists, and drug development professionals in making informed material selection

decisions.

At a Glance: Key Performance Differences
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Property
Diisononyl
Phthalate (DINP)

Diisodecyl
Phthalate (DIDP)

Key Distinction

Chemical Formula C₂₆H₄₂O₄ C₂₈H₄₆O₄
DIDP has a longer

carbon backbone.[1]

Molecular Weight ~419 g/mol 446.68 g/mol
DIDP is approximately

6-7% heavier.[1]

Plasticizing Efficiency More efficient Less efficient

DINP requires less

material to achieve

the same flexibility.[1]

Processing

Easier processing,

lower gelation

temperature

Requires 2-5 phr more

material and slightly

higher processing

temperatures.[1]

DINP offers potential

energy and material

cost savings during

processing.[1]

Thermal Stability
Good for applications

in the 60-80°C range.

Superior thermal

stability, preferred for

applications above

75°C.[1]

DIDP is better suited

for high-temperature

applications.[1]

Low-Temperature

Flexibility
Good Excellent

DIDP shows better

results in bell

brittleness and clash

berg impact tests.[1]

Migration Resistance Good Superior

DIDP's longer carbon

chain leads to less

migration and better

permanence.[1]

Volatility
Low, more than 50%

less volatile than DOP.

Very low, evaporates

76% less than DOP.[1]

DIDP is the more

permanent option of

the two.[1][2]

In-Depth Performance Analysis
Physical and Chemical Properties
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The fundamental difference between DINP and DIDP lies in their chemical structure. DINP is a

complex mixture of C8, C9, and C10 branched alkyl esters, with C9 being the predominant

component, resulting in an average molecular formula of C₂₆H₄₂O₄ and a molecular weight of

approximately 420.6 g/mol .[3] In contrast, DIDP is a mixture of di-C9-11 branched alkyl esters,

with a C10-rich composition, an average molecular formula of C₂₈H₄₆O₄, and a higher average

molecular weight of 446.68 g/mol .[1][3] This seemingly minor difference in molecular weight

and carbon chain length has a significant impact on their physical properties and performance

as plasticizers.[1]

Property
Diisononyl Phthalate
(DINP)

Diisodecyl Phthalate
(DIDP)

CAS Number 68515-48-0, 28553-12-0[3] 68515-49-1, 26761-40-0[3]

Molecular Formula C₂₆H₄₂O₄ (average)[3] C₂₈H₄₆O₄ (average)[1][3]

Molecular Weight ~420.6 g/mol [3] 446.68 g/mol [1]

Appearance
Clear, colorless, nearly

odorless liquid[1]
Oily, viscous liquid[1]

Water Solubility < 0.001 mg/L[4] < 0.001 mg/L[4]

log Kow (Octanol-Water

Partition Coefficient)
> 8.0[4] > 8.0[4]

Plasticizer Performance in PVC
The primary function of a plasticizer is to increase the flexibility and workability of a polymer. In

this regard, DINP exhibits higher plasticizing efficiency compared to DIDP.[1] This means that a

smaller quantity of DINP is required to achieve the same level of softness in a PVC formulation.

[1][5] Consequently, DINP offers advantages in terms of lower material usage and easier

processing due to a lower gelation temperature, which can translate to reduced energy costs

and faster processing cycles.[1]

However, the trade-off for DIDP's lower efficiency is its superior permanence.[1] The longer

C10 backbone of DIDP results in stronger physical entanglement with the PVC polymer chains,

leading to significantly lower migration and volatility.[1] This makes DIDP the preferred choice
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for applications where long-term durability and minimal plasticizer loss are critical, such as in

automotive interiors, and wire and cable insulation for high-temperature environments.[1][6]

Performance Metric
Diisononyl Phthalate
(DINP)

Diisodecyl Phthalate
(DIDP)

Plasticizing Efficiency Higher
Lower (requires 2-5 phr more

to match DINP)[1]

Migration Resistance Good Superior[1]

Volatility Low
Very Low (76% less than DOP)

[1]

Thermal Stability Good (60-80°C)[1] Superior (>75°C)[1]

Low-Temperature Performance Good Excellent[1]

Toxicological Profile
Both DINP and DIDP have been extensively studied for their potential health effects. According

to the U.S. Environmental Protection Agency (EPA), both substances can cause developmental

toxicity and liver damage.[7] However, DINP is considered to be more toxic as these effects are

observed at lower exposure levels in animal studies.[7] Furthermore, the EPA has determined

that DINP could potentially cause cancer at higher exposure levels, a conclusion not reached

for DIDP.[7][8]

A key distinction in their toxicological profiles is that DINP has the potential to cause "phthalate

syndrome," a term describing effects on the developing male reproductive system.[7][8]

Consequently, the EPA includes DINP in its cumulative risk assessment for phthalates with this

potential, while DIDP is excluded.[7][8] Neither DINP nor DIDP are classified as "endocrine

disruptors" according to the World Health Organization/International Programme on Chemical

Safety definition, as they do not produce adverse effects on the male reproductive tract in intact

organisms.[9]
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Toxicological Endpoint
Diisononyl Phthalate
(DINP)

Diisodecyl Phthalate
(DIDP)

Developmental Toxicity
Can cause developmental

toxicity[7]

Can cause developmental

toxicity[7]

Liver Damage Can cause liver damage[7] Can cause liver damage[7]

Carcinogenicity
Potential to cause cancer at

high exposure levels[7]

Evidence not strong enough to

conclude it causes cancer in

people[7]

Phthalate Syndrome Potential Yes[7][8] No[7][8]

Endocrine Disruptor

Classification (WHO/IPCS)
No[9] No[9]

Environmental Fate
Both DINP and DIDP are mixtures of isomers, which can make precise environmental fate and

behavior analysis complex.[10] However, general conclusions can be drawn. Both plasticizers

have a high potential for bioaccumulation due to their high octanol-water partition coefficient

(log Kow) values and will strongly adsorb to sewage sludge, soils, and sediments.[10]

In sewage treatment plants, it is estimated that a significant portion of both DINP (82%) and

DIDP (84.8%) will be adsorbed onto sludge.[10] Both are considered readily biodegradable in

most aquatic and terrestrial environments under aerobic conditions.[11][12] However, under

low-oxygen (anaerobic) conditions, their biodegradation potential is very low, suggesting they

could persist longer in subsurface sediments and soils.[11][12]
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Environmental Fate
Parameter

Diisononyl Phthalate
(DINP)

Diisodecyl Phthalate
(DIDP)

Adsorption to Sewage Sludge ~82%[10] ~84.8%[10]

Degradation in Sewage Sludge ~10%[10] ~3.9%[10]

Release with Aqueous Effluent ~7%[10] ~8.1%[10]

Biodegradability (Aerobic) Readily biodegradable[11] Readily biodegradable[12]

Biodegradability (Anaerobic) Very low potential[11] Very low potential[12]

Experimental Protocols
Accurate and reproducible data are paramount in the comparative evaluation of plasticizers.

The following are detailed methodologies for key experiments cited in this guide.

Determination of Plasticizer Migration (ISO 177)
This method quantifies the tendency of a plasticizer to migrate from a plastic material into an

absorbent material.

Apparatus:

Analytical balance, accurate to 0.001 g.

Micrometer, accurate to 0.01 mm.

Air-circulating oven, capable of maintaining the specified temperature within ±2°C.

Glass plates.

Weights (5 kg).

Absorbent backing discs (e.g., activated carbon), 60 mm ± 1 mm in diameter and at least 0.5

mm thick.

Procedure:
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Prepare test specimens as discs of 50 mm ± 1 mm in diameter and a specified thickness

(e.g., 0.5 mm).

Condition the test specimens and absorbent discs in a standard atmosphere (e.g., 23°C and

50% relative humidity) as per ISO 291.

Weigh the conditioned test specimen to the nearest 0.001 g (m₁).

Create a sandwich by placing the test specimen between two absorbent discs.

Place the sandwich between two glass plates and apply a 5 kg weight on top to ensure

intimate contact.

Place the assembly in the air-circulating oven at a specified temperature (e.g., 70°C) for a

defined period (e.g., 24 hours).

After the specified time, remove the assembly from the oven and allow it to cool to room

temperature.

Carefully separate the test specimen from the absorbent discs.

Recondition the test specimen in the standard atmosphere.

Weigh the reconditioned test specimen to the nearest 0.001 g (m₂).

Calculate the plasticizer migration as the loss in mass of the test specimen: Migration (g) =

m₁ - m₂.

Determination of Volatile Loss (ASTM D1203)
This method determines the volatile loss from a plastic material using activated carbon.

Apparatus:

Analytical balance, accurate to 0.1 mg.

Oven, capable of maintaining the specified temperature within ±1°C.

Metal containers with vented lids.
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Activated carbon, 6 to 14 mesh.

Procedure:

Prepare three circular test specimens of 50 ± 1 mm in diameter and a thickness of 0.25 ±

0.025 mm.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

Weigh each conditioned specimen to the nearest 0.1 mg (W₁).

Spread a 120 cm³ layer of activated carbon on the bottom of the metal container.

Place one specimen on the carbon layer, then cover it with another 120 cm³ of carbon.

Place the second and third specimens similarly, creating a layered stack.

Place the vented container in the oven at a specified temperature (e.g., 70°C) for a defined

period (e.g., 24 hours).

After heating, remove the container and allow it to cool to room temperature.

Carefully remove the specimens and brush off any adhering carbon.

Recondition the specimens under the same initial conditions.

Reweigh each specimen to the nearest 0.1 mg (W₂).

Calculate the percentage of volatile loss for each specimen: Volatile Loss (%) = [(W₁ - W₂) /

W₁] x 100.

Report the average of the three specimens.

Tensile Properties of Plastics (ASTM D638)
This test method determines the tensile properties of plastics.

Apparatus:
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Universal Testing Machine (UTM) with a suitable load cell.

Grips to securely hold the test specimen.

Extensometer for precise strain measurement.

Micrometer or other device to measure the width and thickness of the specimen.

Procedure:

Prepare dumbbell-shaped test specimens according to the dimensions specified in the

standard (e.g., Type I).

Condition the specimens as specified in the material standard.

Measure the width and thickness of the narrow section of each specimen.

Mount the specimen in the grips of the UTM, ensuring it is aligned vertically.

Attach the extensometer to the gauge length of the specimen.

Set the testing speed as specified in the standard.

Start the test and record the load and extension data until the specimen ruptures.

From the stress-strain curve, determine the tensile strength, tensile modulus, and elongation

at break.

Durometer Hardness (ASTM D2240)
This method measures the indentation hardness of plastics and elastomers.

Apparatus:

Durometer with the appropriate indentor type (e.g., Shore A or Shore D).

A flat, hard surface to support the specimen.

Procedure:
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Place the specimen on a flat, hard surface. The specimen should have a minimum thickness

of 6 mm.

Hold the durometer in a vertical position with the presser foot flat on the specimen surface.

Apply firm pressure to the durometer to ensure intimate contact between the presser foot

and the specimen.

Read the hardness value from the durometer's scale. The reading should be taken

immediately after the presser foot is in full contact with the specimen, or after a specified

time delay.

Take at least five measurements at different locations on the specimen, at least 6 mm apart.

Report the median of the measurements.

Visualizing Performance and Mechanisms
To better illustrate the relationships and processes described, the following diagrams have

been generated.
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Caption: A comparative overview of the key performance characteristics of DINP and DIDP.
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Caption: Experimental workflow for determining plasticizer migration based on ISO 177.
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Caption: Simplified signaling pathway of DINP-induced inflammatory response.

Conclusion
The choice between DINP and DIDP is contingent upon the specific performance requirements

of the end-product. DINP is a cost-effective, efficient plasticizer well-suited for general-purpose

flexible PVC applications where high permanence is not the primary concern. In contrast, DIDP,

with its superior thermal stability, low volatility, and excellent migration resistance, is the

premium choice for demanding applications that require long-term durability and performance

under challenging temperature conditions. While both have been subject to toxicological

scrutiny, DIDP is generally considered to have a more favorable profile, particularly concerning

reproductive and carcinogenic effects. A thorough evaluation of these performance trade-offs is

crucial for optimal material selection in research, development, and manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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